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Compound Name: Ytterbium(III) chloride

Cat. No.: B8812644 Get Quote

An In-Depth Technical Guide to Ytterbium(III) Chloride: Properties, Safety, and Handling

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of Ytterbium(III) chloride, focusing on its crucial safety

data, chemical properties, and best practices for laboratory handling. As a compound utilized in

various synthetic and catalytic processes, a thorough understanding of its characteristics is

paramount for ensuring experimental integrity and, most importantly, personnel safety.

Chemical Identification and Core Properties
Ytterbium(III) chloride (YbCl₃) is a salt of the rare earth metal ytterbium. It is most commonly

available in its anhydrous (YbCl₃) and hexahydrate (YbCl₃·6H₂O) forms.[1] The presence of

water of hydration significantly impacts its physical properties and must be considered when

selecting the appropriate form for a given application. The anhydrous form is particularly

sensitive to moisture.[2]

The choice between the anhydrous and hydrated form is critical. Anhydrous Ytterbium(III)
chloride is often required for reactions where water would interfere, such as in certain

organometallic syntheses or as a Lewis acid catalyst in non-aqueous media. The hexahydrate

is a more common and stable starting material, often used as a precursor for the synthesis of

other ytterbium compounds and nanomaterials.[1]
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Table 1: Key Properties and Identifiers of Ytterbium(III) Chloride Forms

Property
Ytterbium(III) chloride
(Anhydrous)

Ytterbium(III) chloride
(Hexahydrate)

Appearance
White to off-white

powder/solid[2][3]
White crystalline solid[1][4]

CAS Number 10361-91-8[2][5][6] 10035-01-5[1][7][8]

EC Number 233-800-5[6] 237-632-3[1][7]

Molecular Formula YbCl₃[2] YbCl₃ · 6H₂O[1][8]

Molecular Weight 279.40 g/mol [2][6] 387.49 g/mol [1][8]

Melting Point 875 °C (1607 °F) 180°C (decomposes)[9]

Solubility Soluble in water[3] Soluble in water[10]

Key Characteristic
Highly hygroscopic (moisture-

sensitive)[3]
Hygroscopic[10]

GHS Hazard Identification and Safety Profile
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ytterbium(III) chloride and its hydrates are classified with specific hazards that

necessitate careful handling.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[6][11]

H319: Causes serious eye irritation.[6][11]

H335: May cause respiratory irritation.[6][7][11]

Signal Word: Warning[7][11]

Precautionary Statements (Selected):[10][11]
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Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Toxicological Insights
The toxicological properties of Ytterbium(III) chloride have not been exhaustively investigated.

[4][11] However, available data indicates it is a moderate skin irritant based on animal studies.

[6] As with other rare earth compounds, there is potential for chronic effects. Inhalation may

lead to sensitivity to heat, itching, and an increased awareness of odor and taste. Furthermore,

rare earth compounds may cause delayed blood clotting, potentially leading to hemorrhages.

[11] No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC.[11]

Experimental Protocols: Safe Handling and
Emergency Procedures
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A self-validating safety protocol relies on a multi-layered approach, combining engineering

controls, personal protective equipment (PPE), and established procedures.

Protocol 1: Standard Laboratory Handling and Storage
Engineering Controls:

All handling of Ytterbium(III) chloride powder must be conducted in a certified chemical

fume hood to prevent inhalation of dust.[2]

Ensure an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

NIOSH (US) or EN166 (EU) standards.[2][12]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change

gloves immediately if they become contaminated.[2]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, use a NIOSH/MSHA-approved respirator with an appropriate particulate

filter.[12]

Handling Procedures:

Avoid the formation of dust during weighing and transfer.[2][13] Use a spatula to gently

handle the solid.

Wash hands thoroughly after handling, even if gloves were worn.[7][12]

Keep the container tightly closed when not in use to prevent absorption of moisture.[4]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like

active metals.[2][4]
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The material is hygroscopic and must be stored in a tightly sealed container to protect it

from moisture.[2] For the anhydrous form, storage under an inert atmosphere (e.g., in a

desiccator or glovebox) is recommended.[2]

Protocol 2: Emergency First Aid Measures
This protocol outlines the immediate steps to be taken in the event of accidental exposure.

Medical attention should always be sought following any significant exposure.

Inhalation:

Remove the individual from the exposure area to fresh air immediately.[2][4]

If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration.[4]

Seek immediate medical attention.[2][4]

Skin Contact:

Immediately remove all contaminated clothing.[11]

Flush the affected skin with copious amounts of water and soap for at least 15 minutes.[4]

[12]

If skin irritation persists, seek medical attention.[2][12]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift

the upper and lower eyelids occasionally.[2][4]

Remove contact lenses if present and easy to do so. Continue rinsing.[11][12]

Seek immediate medical attention from an ophthalmologist.[7]

Ingestion:

Do NOT induce vomiting.[4]
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If the person is conscious and alert, rinse their mouth with water and have them drink 2-4

cupfuls of water or milk.[4]

Never give anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[2]

Workflow for Safe Chemical Management
The following diagram illustrates the lifecycle of Ytterbium(III) chloride within a laboratory

setting, emphasizing critical safety checkpoints.
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Ytterbium(III) Chloride Laboratory Workflow

Preparation & Handling

Storage & Waste

Receive Chemical
Verify Integrity of Container

Review Safety Data Sheet (SDS)
Identify Hazards & PPE

Before opening

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Weighing & Transfer
Minimize Dust Formation

Use in Experiment

Store in Tightly Sealed Container
Dry, Cool, Well-Ventilated Area

Post-experimentAccidental Spill Occurs

Dispose of Waste
(Empty containers, contaminated material)

End of workflow

Empty container

Use Spill Kit
(Absorbent, Scoop)

Avoid Dust

Containment

Follow Institutional & Local Regulations
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ytterbium(III) Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8812644#ytterbium-iii-chloride-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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